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Compound of Interest

Compound Name: Ainuovirine

Cat. No.: B15566592

Ainuovirine: A Core Technical Overview

Ainuovirine is a next-generation non-nucleoside reverse transcriptase inhibitor (NNRTI)
utilized in the treatment of Human Immunodeficiency Virus type 1 (HIV-1) infections.[1][2] This
document provides a concise technical summary of its fundamental molecular properties,
mechanism of action, and key clinical findings, tailored for researchers, scientists, and drug
development professionals.

Physicochemical Properties

Ainuovirine, also known by its developmental codes KM-023 and ACC-007, possesses the
following molecular characteristics[2][3]:

Property Value
Molecular Formula C1sH19N303
Molecular Weight 325.37 g/mol [3]
Exact Mass 325.1426 u

3-(3-ethyl-5-isopropyl-2,6-dioxo-1,2,3,6-
IUPAC Name tetrahydropyrimidine-4-carbonyl)-5-
methylbenzonitrile

CAS Number 1097628-00-6
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Mechanism of Action

Ainuovirine functions as a non-competitive inhibitor of the HIV-1 reverse transcriptase (RT)
enzyme, a critical component for viral replication. Unlike nucleoside reverse transcriptase
inhibitors (NRTIs), Ainuovirine binds to a distinct allosteric site on the RT enzyme, known as
the NNRTI binding pocket. This binding event induces a conformational change in the enzyme,
thereby disrupting its catalytic activity and blocking the conversion of viral RNA into DNA. This
ultimately halts the viral replication cycle. Preclinical studies have indicated that Ainuovirine
demonstrates potent antiviral activity against various HIV strains, including those with the
K103N mutation, a common resistance pathway for first-generation NNRTIs like Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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